![molecular formula C12H15NO3S B2813940 2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid CAS No. 749920-11-4](/img/structure/B2813940.png)
2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid
Description
“2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid” is a chemical compound with the molecular formula C12H15NO3S and a molecular weight of 253.32 . It is used for research purposes .
Synthesis Analysis
While specific synthesis methods for “2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid” were not found, it’s worth noting that compounds of similar structure can be synthesized using Suzuki–Miyaura coupling . This method involves the use of organoboron reagents and palladium catalysts to form carbon-carbon bonds .Molecular Structure Analysis
The molecular structure of “2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid” consists of a carbamoyl group attached to a dimethylphenyl group, which is further linked to a sulfanyl group and an acetic acid group .Physical And Chemical Properties Analysis
The compound has a predicted density of 1.288±0.06 g/cm3 and a predicted boiling point of 463.6±45.0 °C . Other physical and chemical properties such as melting point and flash point are not available .Scientific Research Applications
- Identity and Properties : 2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid is a chemical compound with the formula C₁₂H₁₅NO₃S and a molecular weight of 253.32 g/mol .
- Chemical Sourcing : Researchers and manufacturers can source this compound for custom synthesis or bulk production .
- Protodeboronation : Researchers have explored its use in catalytic protodeboronation reactions . This process involves replacing a boron atom with a hydrogen atom, leading to the formation of new compounds.
Pesticide Research and Risk Assessment
Custom Synthesis and Bulk Manufacturing
Catalysis and Organic Synthesis
properties
IUPAC Name |
2-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanylacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3S/c1-8-3-4-10(9(2)5-8)13-11(14)6-17-7-12(15)16/h3-5H,6-7H2,1-2H3,(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNYRLYNQNUZPPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSCC(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-({[(2,4-Dimethylphenyl)carbamoyl]methyl}sulfanyl)acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2,1,3-benzothiadiazole-5-carbonyl)azetidin-3-yl]pyrimidin-4-amine](/img/structure/B2813857.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-phenoxypropanamido)benzofuran-2-carboxamide](/img/structure/B2813862.png)
![N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide](/img/structure/B2813864.png)
![(2-Methylsulfonylpyrimidin-4-yl)-(1-oxa-4-azaspiro[5.5]undecan-4-yl)methanone](/img/structure/B2813870.png)
![4-benzoyl-N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2813871.png)
![1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride](/img/structure/B2813873.png)
![Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate](/img/structure/B2813876.png)
![9-bromo-6-isopropyl-6H-indolo[2,3-b]quinoxaline](/img/structure/B2813877.png)
![[(5-formyl-1-phenyl-1H-imidazol-4-yl)sulfanyl]acetic acid](/img/structure/B2813878.png)